Cas no 312749-53-4 (2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• CAS No: 312749-53-4
• MF: C₁₆H₁₂FN₃O₃S₂
• MW: 377.413184165955
• CID: 1446490
• PubChem ID: 1034713
• Update Time: 2025-10-22

2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• SR-01000394999-1
• F0013-0542
• 2-fluoro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• AG-205/03202036
• 2-fluoro-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
• 2-FLUORO-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
• 312749-53-4
• STK061778
• AKOS000648811
• Oprea1_199878
• SR-01000394999
• 2-fluoro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide
• SCHEMBL15116272

• Inchi： 1S/C16H12FN3O3S2/c17-14-4-2-1-3-13(14)15(21)19-11-5-7-12(8-6-11)25(22,23)20-16-18-9-10-24-16/h1-10H,(H,18,20)(H,19,21)
• InChI Key： YCNXAHKLHTZJIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=CC=1F)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 377.03056
• Monoisotopic Mass: 377.03041176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 88.16

Additional information on 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide

2-Fluoro-N-{4-(1,3-Thiazol-2-yl)sulfamoylphenyl}benzamide: A Promising Compound in Medicinal Chemistry

2-Fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 312749-53-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide is characterized by a benzamide moiety linked to a sulfonamide group, which is further substituted with a thiazole ring. The presence of the fluorine atom and the thiazole ring imparts specific chemical and biological properties that make this compound particularly interesting for drug development.

Recent studies have highlighted the potential of 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide has also shown promising antimicrobial activity. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that the compound's ability to disrupt bacterial cell walls and inhibit protein synthesis makes it a valuable candidate for developing new antibiotics.

The anticancer potential of 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide has also been explored. A 2019 study published in Cancer Letters reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide could be a promising lead compound for cancer therapy.

The pharmacokinetic properties of 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide have been investigated to assess its suitability for clinical applications. A 2018 study published in the Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the structure of 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide. One approach involves modifying the substituents on the benzamide and sulfonamide moieties to improve potency and selectivity. For example, a 2017 study published in Bioorganic & Medicinal Chemistry Letters reported that introducing additional functional groups such as hydroxyl or amino groups can enhance the compound's binding affinity to target proteins.

In conclusion, 2-fluoro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 312749-53-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for developing new drugs targeting inflammation, microbial infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic profile, paving the way for future clinical applications.